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In the landscape of 2 µm fiber lasers, both Holmium (Ho)-doped and Thulium (Tm)-doped fibers

have emerged as prominent gain media, each with a distinct set of performance characteristics.

This guide provides a detailed comparison of their performance, supported by experimental

data, to assist researchers, scientists, and drug development professionals in selecting the

optimal laser source for their specific applications.

Executive Summary
Thulium-doped fiber lasers (TDFLs) are often favored for their cost-effectiveness and simpler

pumping schemes, typically utilizing commercially available laser diodes in the 790-800 nm

range.[1] This accessibility makes them a practical choice for a variety of applications, including

medical procedures and LiDAR systems.[1] In contrast, Holmium-doped fiber lasers (HDFLs)

generally require more complex pumping arrangements, often employing a Tm-doped fiber

laser as a pump source around 1.95 µm.[2][3] Despite the more intricate setup, HDFLs can

offer advantages in terms of higher output power and operation at longer wavelengths within

the 2 µm window, making them suitable for military and industrial applications.[1][3]

Performance Comparison
The performance of Ho-doped and Tm-doped fiber lasers can be evaluated based on several

key metrics, including output power, slope efficiency, and wavelength tunability. The following

tables summarize experimental data from various studies to provide a quantitative comparison.
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Parameter
Ho-Doped Fiber

Lasers

Tm-Doped Fiber

Lasers
References

Maximum Output

Power
140 W >1 kW [3]

Typical Slope

Efficiency
50-60%

55-65% (diode-

pumped)
[2][3]

Maximum Slope

Efficiency
87%

>90% (tandem-

pumped)
[2]

Pump Wavelength ~1.15 µm or ~1.95 µm
~790-800 nm or

<1900 nm
[1][2]

Emission Wavelength

Range
~2.05 - 2.2 µm ~1.8 - 2.1 µm [1][4]

Output Power and Efficiency
Tm-doped fiber lasers have demonstrated remarkable scalability to high output powers, with

reports of over 1 kW being achieved.[3] The efficiency of TDFLs is significantly influenced by

the pumping scheme. When pumped by laser diodes around 790 nm, a cross-relaxation

process can enable quantum efficiencies approaching 200%, leading to optical-to-optical

efficiencies in the range of 55-65%.[2] Tandem pumping, where one fiber laser is used to pump

another, can push the slope efficiencies of TDFLs to over 90%.[2]

Ho-doped fiber lasers are also capable of high power operation, with demonstrated continuous

wave output of 140 W.[3] The slope efficiency of HDFLs is typically in the range of 50-60%.[3]

However, resonantly pumped Ho-doped fibers aim to reduce the quantum defect, thereby

lowering the thermal load compared to diode-pumped Tm-doped fibers.[2][3]
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Laser Type

Pump

Wavelength

(nm)

Maximum

Output Power

(W)

Slope Efficiency

(%)
Reference

Ho-doped 1950 140 60 [3]

Ho-doped 1950 90 ~50 [5]

Tm-doped 805 230 58 [6]

Tm-doped 790
1 kW (single-

mode)
- [3]

Tm/Ho co-doped 793 38.9 46.84 [4]

Wavelength Tunability
Both Ho-doped and Tm-doped fiber lasers offer broad wavelength tunability within the 2 µm

spectral region. The emission spectrum of Tm-doped fibers is generally centered around 1.8 to

2.1 µm, with a peak near 1.94 µm.[1] Ho-doped fibers, on the other hand, tend to have a more

narrow and intense emission peak and can operate at longer wavelengths, typically beyond 2.1

µm.[1][3]

Laser Type Tuning Range (nm) Reference

Ho-doped 2043 - 2171 [2]

Tm/Ho co-doped 1809 - 1930 [7]

Experimental Protocols
The characterization of Ho-doped and Tm-doped fiber lasers involves a series of standardized

measurements to quantify their performance. Below are detailed methodologies for key

experiments.

Measurement of Output Power and Slope Efficiency
Objective: To determine the laser's output power as a function of the input pump power and to

calculate the slope efficiency.
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Apparatus:

The fiber laser under test (Ho-doped or Tm-doped)

A high-power pump source (laser diode or another fiber laser)

Optical fiber couplers and splices

A calibrated power meter suitable for the 2 µm wavelength range

Dichroic mirrors to separate the pump and laser wavelengths

Appropriate safety equipment (laser safety goggles)

Procedure:

Setup: The pump source is coupled into the active fiber of the laser cavity. The output of the

fiber laser is directed towards the power meter. Dichroic mirrors are used to ensure that only

the laser output, and not any residual pump light, reaches the power meter.

Pump Power Variation: The power of the pump source is varied in incremental steps.

Data Acquisition: At each pump power level, the corresponding output power of the fiber

laser is recorded from the power meter.

Data Analysis: The output power is plotted against the input pump power. The slope of the

linear portion of this graph represents the slope efficiency of the laser.

Pump Source Fiber Coupler Doped Fiber
(Ho or Tm)

Laser Cavity
(e.g., FBGs) Dichroic Mirror

Power MeterLaser Output

Residual Pump Dump

Click to download full resolution via product page

Experimental setup for power and efficiency measurement.
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Wavelength Tuning Characterization
Objective: To determine the range of wavelengths over which the laser can operate.

Apparatus:

The fiber laser with a wavelength-tunable element in the cavity (e.g., a diffraction grating or a

tunable filter)

An Optical Spectrum Analyzer (OSA)

Fiber optic cables

Procedure:

Setup: The output of the tunable fiber laser is connected to the input of the OSA.

Tuning: The wavelength-selective element within the laser cavity is adjusted.

Spectral Measurement: For each setting of the tuning element, the output spectrum is

recorded using the OSA.

Data Analysis: The tuning range is determined by identifying the minimum and maximum

wavelengths at which stable laser operation can be maintained.

Tunable Fiber Laser
(Ho or Tm)

Optical Spectrum
Analyzer

Laser Output
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Experimental setup for wavelength tuning measurement.

Logical Relationship of Laser Characteristics
The choice between a Ho-doped and a Tm-doped fiber laser is often dictated by the specific

requirements of the application, which in turn are linked to the fundamental properties of the

gain medium.
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Tm-doped Fiber Laser Ho-doped Fiber Laser
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High Efficiency
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Medical
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Tm-Fiber Laser Pump

Narrow Emission Peak
Longer Wavelength Operation

High Power
Reduced Thermal Load

Military
Industrial
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Decision pathway for selecting Ho- or Tm-doped fiber lasers.

Conclusion
Both Ho-doped and Tm-doped fiber lasers are powerful tools for generating light in the 2 µm

spectral region. Tm-doped fiber lasers offer a practical and cost-effective solution with simpler

pumping schemes and have demonstrated very high output powers.[1][3] Ho-doped fiber

lasers, while requiring a more complex setup, provide access to longer wavelengths and can

be engineered for high-power operation with reduced thermal loading.[1][2][3] The choice

between these two technologies will ultimately depend on the specific performance

requirements, budget constraints, and the desired operating wavelength for the intended

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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